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Compound of Interest

Compound Name: Waag-3R

Cat. No.: B12388637 Get Quote

An In-depth Technical Guide to the Handling and Storage of Lyophilized Waag-3R Peptide

This guide provides researchers, scientists, and drug development professionals with a

comprehensive overview of the essential procedures for the proper handling and storage of

lyophilized Waag-3R peptide. Adherence to these guidelines is critical to ensure the peptide's

integrity, stability, and performance in downstream applications.

Introduction to Waag-3R Peptide
Waag-3R is a FRET (Förster Resonance Energy Transfer) peptide substrate utilized in assays

for aggrecanase-1 (ADAMTS-4), a key enzyme implicated in cartilage degradation in

osteoarthritis.[1][2][3][4][5] The peptide's sequence is Abz-TEGEARGSVI-Dap(Dnp)-KK. Its

lyophilized form is a yellow powder.[1] Proper handling and storage are paramount to prevent

its degradation and ensure accurate and reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the handling and storage of

Waag-3R peptide based on available data and general peptide handling guidelines.
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Parameter Value/Recommendation Source

Lyophilized Peptide Storage

Long-term Storage

Temperature
-20°C or lower [1][3][4][6][7]

Short-term Storage

Temperature

Room temperature for days to

weeks, but -20°C is preferred
[6]

Shipping Temperature Ambient [1]

Light Conditions Store protected from light [3]

Reconstituted Peptide Storage

Storage Temperature -20°C or lower [1]

Recommended pH for Solution
5-6 (in sterile buffers to prolong

shelf life)
[6][7]

Stability in Solution
Limited, especially for peptides

containing N, Q, C, M, W
[6][7]

Freeze-Thaw Cycles Avoid [6][7]

Assay Conditions

Final Substrate Concentration 25 µM [1]

Experimental Protocols
Reconstitution of Lyophilized Waag-3R Peptide
This protocol outlines the steps for reconstituting the lyophilized Waag-3R peptide to prepare a

stock solution.

Materials:

Lyophilized Waag-3R peptide vial

Sterile, high-purity water (H₂O)[1]
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Sterile polypropylene or glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Dry inert gas (e.g., nitrogen or argon)

Procedure:

Equilibration: Before opening, allow the vial of lyophilized Waag-3R peptide to warm to room

temperature. This minimizes the condensation of atmospheric moisture, which can

compromise the peptide's stability.[6][7]

Solvent Addition: Once at room temperature, carefully open the vial. Using a calibrated

micropipette, add the required volume of sterile water to achieve the desired stock solution

concentration. Waag-3R peptide is freely soluble in water.[1] For example, to prepare a 1

mM stock solution, add the appropriate volume of water based on the amount of peptide in

the vial.

Dissolution: Gently vortex the vial to ensure the peptide is completely dissolved. Visually

inspect the solution to confirm there are no particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

reconstituted peptide stock solution into smaller, single-use volumes in sterile polypropylene

or glass vials.[6][7]

Inert Gas Purge (Optional but Recommended): For extended stability, especially if the

peptide will be stored for a prolonged period, purge the headspace of each aliquot vial with a

dry inert gas like nitrogen or argon before sealing.[7]

Storage: Immediately store the aliquots at -20°C or lower.[1]

Mandatory Visualizations
Logical Workflow for Handling and Storage
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The following diagram illustrates the recommended workflow for the proper handling and

storage of Waag-3R peptide, from receipt to experimental use.

Receiving and Initial Storage

Reconstitution Protocol

Experimental Use

Receive Lyophilized Peptide Vial
(Shipped at Ambient Temperature)

Store Lyophilized Peptide
at -20°C or Lower

(Protect from Light)

Equilibrate Vial
to Room Temperature

Prepare for Use

Reconstitute in Sterile H₂O

Aliquot into Single-Use Vials

Store Aliquots at -20°C or Lower

Thaw a Single Aliquot

Prepare for Experiment

Dilute to Final
Working Concentration (e.g., 25 µM)

Use in Experimental Assay
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Caption: Workflow for Waag-3R Peptide Handling and Storage.

Factors Influencing Peptide Stability
This diagram illustrates key environmental factors that can impact the stability of peptides like

Waag-3R.
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Caption: Key Factors Affecting Peptide Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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